Cas no 77611-37-1 (Boc-L-6-hydroxynorleucine)

• Product Name: Boc-L-6-hydroxynorleucine
• CAS No: 77611-37-1
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• MDL: MFCD01862292
• CID: 550431
• PubChem ID: 11368613
• Update Time: 2025-07-18

Boc-L-6-hydroxynorleucine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-6-hydroxyhexanoic acid
• (2S)-6-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• Boc-L-6-Hydroxynorleucine
• Boc-L-Nle(6-OH)-OH
• L-Norleucine,N-[(1,1-dimethylethoxy)carbonyl]-6-hydroxy-
• (2S)-tert-butoxycarbonylamino-6-hydroxyhexanoic acid
• AmbotzBAA1117
• Boc-N-6-hydroxynorleucine
• N-Boc-hydroxyl norleucine
• N-t-butyloxycarbonyl-L-6-hydroxynorleucine
• (S)-2-(tert-butoxycarbonylamino)-6-hydroxyhexanoic acid
• L-Norleucine, N-[(1,1-dimethylethoxy)carbonyl]-6-hydroxy-
• N-alpha-t-Butyloxycarbonyl-6-hydroxy-L-norleucine
• BRFDKSWARKFUGQ-QMMMGPOBSA-N
• KM1866
• N-t-butoxycarbonyl-6-hydroxynorleucine
• GS-6161
• SCHEMBL788895
• CS-0179118
• H10457
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-6-hydroxyhexanoic acid
• 77611-37-1
• (S)-2-(Boc-amino)-6-hydroxyhexanoic acid
• DTXSID10463788
• A865188
• MFCD01862292
• Boc-L-6-hydroxynorleucine, AldrichCPR
• (S)-2-tert-butoxycarbonylamino-6-hydroxy-hexanoic acid
• AKOS015948742
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-6-HYDROXYHEXANOIC ACID
• Boc-L-6-hydroxynorleucine

• MDL： MFCD01862292
• Inchi： 1S/C11H21NO5/c1-11(2,3)17-10(16)12-8(9(14)15)6-4-5-7-13/h8,13H,4-7H2,1-3H3,(H,12,16)(H,14,15)/t8-/m0/s1
• InChI Key： BRFDKSWARKFUGQ-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.14200
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9
• XLogP3: 0.9

Experimental Properties

• Melting Point: 110-112°C
• PSA: 95.86000
• LogP: 1.51780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-L-6-hydroxynorleucine

Comprehensive Guide to Boc-L-6-hydroxynorleucine (CAS No. 77611-37-1): Properties, Applications, and Industry Insights

Boc-L-6-hydroxynorleucine (CAS No. 77611-37-1) is a specialized amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and biochemical studies. This compound, featuring a tert-butoxycarbonyl (Boc) protecting group and a hydroxylated side chain, offers unique reactivity and stability, making it invaluable for modern drug discovery and bioconjugation applications. Below, we explore its molecular characteristics, synthetic utility, and emerging trends in its use across life sciences.

The Boc-L-6-hydroxynorleucine structure combines the robustness of the Boc group with the versatility of a hydroxyl-functionalized norleucine backbone. Researchers frequently employ it to introduce hydrophilic moieties into peptides, enhancing solubility or enabling site-specific modifications. Its CAS registry number (77611-37-1) ensures precise identification in chemical databases, a critical factor for compliance and reproducibility in Good Manufacturing Practice (GMP) settings.

In peptide chemistry, Boc-protected amino acids like this derivative are pivotal for solid-phase peptide synthesis (SPPS). The Boc group can be selectively removed under acidic conditions without affecting other functional groups, a feature leveraged in multi-step syntheses. Recent publications highlight its role in creating PEGylated peptides and antibody-drug conjugates (ADCs), addressing demands for targeted therapies in oncology and autoimmune diseases—a hot topic in 2024’s biopharma landscape.

Beyond therapeutics, Boc-L-6-hydroxynorleucine serves as a building block for non-natural amino acid incorporation. With the rise of AI-driven protein design (e.g., AlphaFold applications), researchers increasingly seek modified amino acids to engineer enzymes or biomaterials with tailored properties. This aligns with frequent search queries like “Boc amino acid applications” or “hydroxynorleucine in drug development”, reflecting growing interest in structural diversification strategies.

Analytical data for CAS 77611-37-1 typically includes high-performance liquid chromatography (HPLC) purity profiles (>98%) and nuclear magnetic resonance (NMR) spectra. Such specifications cater to stringent quality requirements in preclinical studies—a recurring concern among buyers verifying “Boc-L-6-hydroxynorleucine supplier reliability”. Storage recommendations (e.g., -20°C under nitrogen) further underscore its stability considerations, a practical detail often searched by lab technicians.

Environmental and safety profiles of Boc-L-6-hydroxynorleucine are also noteworthy. Unlike hazardous intermediates, it poses minimal risks when handled with standard lab precautions, aligning with the industry’s shift toward green chemistry principles. This positions it favorably against alternatives requiring heavy metal catalysts—a key point for sustainability-focused enterprises.

Market trends indicate rising demand for custom peptide synthesis services utilizing derivatives like 77611-37-1, driven by personalized medicine and diagnostic probe development. SEO-optimized terms such as “buy Boc-hydroxynorleucine” or “Boc amino acid price” reflect commercial interest, while academic searches focus on “mechanism of Boc deprotection”—highlighting the compound’s dual appeal to industrial and scholarly audiences.

In conclusion, Boc-L-6-hydroxynorleucine (CAS No. 77611-37-1) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its adaptability to cutting-edge research—from peptide therapeutics to biomaterials engineering—ensures enduring relevance. For researchers navigating complex synthesis challenges or exploring structure-activity relationships (SAR), this compound remains a cornerstone of modern molecular design.